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Compound of Interest

Compound Name: Cesium pivalate

Cat. No.: B1349073

For immediate reference, the primary disposal method for cesium pivalate is to contact a
licensed professional waste disposal service. This document provides supplementary guidance
on safe handling and preparation for disposal in a laboratory setting.

Cesium pivalate (CsHo02Cs), a salt of cesium and pivalic acid, is a valuable reagent in
organic synthesis.[1][2] While not classified as a dangerous good for transport, proper handling
and disposal are crucial to ensure laboratory safety and environmental compliance.[3][4] This
guide outlines the essential procedures for the safe disposal of cesium pivalate, tailored for
researchers, scientists, and drug development professionals.

Hazard Profile and Safety Precautions

Cesium pivalate is categorized as a skin, eye, and respiratory irritant.[1][3][5] In case of
exposure, follow these first-aid measures:

After inhalation: Move the person to fresh air.[3]

 In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
water.[3]

o After eye contact: Rinse out with plenty of water and consult an ophthalmologist.[3]

o After swallowing: Immediately have the victim drink water (two glasses at most) and consult
a physician.[3]
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Always handle cesium pivalate in a well-ventilated area and wear appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a dust mask (type N95 or
equivalent).[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for cesium pivalate and its constituent,
pivalic acid.

Property Value Source

Cesium Pivalate

Melting Point 344-348 °C [1]
Molecular Weight 234.03 g/mol [1]
Pivalic Acid

Flash Point 64 °C (closed cup) [6]
Boiling Point 164 °C [7]
Melting Point 33-35°C [8]
Water Solubility Soluble [8]

o ) UN3261 (Corrosive solid,
UN Number (for Pivalic Acid) o ] [7]
acidic, organic, n.o.s.)

Step-by-Step Disposal Protocol

The recommended disposal procedure for cesium pivalate involves segregation, proper
packaging and labeling, and handover to a certified waste management company.

1. Waste Segregation and Collection:
e Do not mix cesium pivalate waste with other waste streams.[3]

o Collect waste cesium pivalate in its original container or a clearly labeled, compatible
container.[3]
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e Ensure the container is tightly closed and stored in a dry, well-ventilated area.[3]

e Uncleaned containers should be treated as the product itself and disposed of accordingly.[3]
2. Spill Management:

 In the event of a spill, avoid generating dust.[3]

o Take up the material dry and place it in a suitable container for disposal.[3]

» Clean the affected area thoroughly.[3]

» Spilled material and any contaminated cleaning supplies must be disposed of as hazardous
waste.[9]

3. Packaging and Labeling:
o Ensure the waste container is in good condition and properly sealed.

o Label the container clearly as "Hazardous Waste" and include the chemical name "Cesium
Pivalate."

« Indicate the associated hazards (e.g., "Irritant”).
4. Professional Disposal:

o Contact a licensed professional waste disposal service to arrange for the collection and
disposal of the cesium pivalate waste.[3][4]

e Provide the waste disposal company with a copy of the Safety Data Sheet (SDS).

o Follow all national and local regulations for hazardous waste disposal.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of cesium pivalate.
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Cesium Pivalate Disposal Workflow

Spill Response

Waste Preparation

Cesium Pivalate Waste Generated Contain spill, avoid dust generation

:

Segregate from other waste streams Collect dry material into a suitable container
Package in original or labeled, sealed container Clean affected area
Store in a dry, well-ventilated area Package contaminated materials for disposal
Final Disposal

Contact Licensed Waste Disposal Service

:

Provide Safety Data Sheet

:

Schedule Waste Pickup

Proper Disposal Complete

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe preparation and disposal of cesium
pivalate waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of cesium pivalate, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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